Cas no 62110-18-3 (Acetamide, N-[7-[[(4-methylphenyl)sulfonyl]amino]heptyl]-)

• Product name: Acetamide, N-[7-[[(4-methylphenyl)sulfonyl]amino]heptyl]-
• CAS No: 62110-18-3
• MF: C₁₆H₂₆N₂O₃S
• MW: 326.45424
• CID: 457760
• PubChem ID: 71389884

Acetamide, N-[7-[[(4-methylphenyl)sulfonyl]amino]heptyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[7-[[(4-methylphenyl)sulfonyl]amino]heptyl]-
• N-[7-[(4-methylphenyl)sulfonylamino]heptyl]acetamide
• 62110-18-3
• N-{7-[(4-Methylbenzene-1-sulfonyl)amino]heptyl}acetamide
• DTXSID80811833

• Inchi： InChI=1S/C16H26N2O3S/c1-14-8-10-16(11-9-14)22(20,21)18-13-7-5-3-4-6-12-17-15(2)19/h8-11,18H,3-7,12-13H2,1-2H3,(H,17,19)
• InChI Key： XDJKVHAOHVSUCQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NCCCCCCCNC(=O)C

Computed Properties

• Exact Mass: 326.16658
• Monoisotopic Mass: 326.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 75.27